![molecular formula C21H26BrN3O B2836139 N-(4-bromo-3-methylphenyl)-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide CAS No. 882080-87-7](/img/structure/B2836139.png)
N-(4-bromo-3-methylphenyl)-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-bromo-3-methylphenyl)-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide, also known as BRL-15572, is a compound that has been extensively studied for its potential therapeutic applications in various diseases. This compound belongs to the class of piperazine derivatives and is known to exhibit high affinity and selectivity towards certain receptors in the central nervous system.
Scientific Research Applications
Synthesis and Production
- Synthesis Processes: A practical process for synthesizing N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide, a related compound, involves starting from piperazine and N-chloroacetyl-2,6-xylidine. This method efficiently removes unwanted by-products and extracts the desired product from the aqueous phase (Guillaume et al., 2003).
Biological Screening and Applications
- Antibacterial, Antifungal, and Anthelmintic Activity: A series of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide derivatives, including sulfonamides and alkylated piperazine derivatives, exhibited significant antibacterial, antifungal, and anthelmintic activities in screening studies. Molecular docking to crystal structures of target proteins showed good correlation with in vitro data for the active compounds (Khan et al., 2019).
Potential Pesticide Applications
- Pesticidal Properties: N-derivatives of related compounds, such as 4-chloro-3,5-dimethylphenoxyacetamide, have been characterized as potential pesticides. Their properties were determined using X-ray powder diffraction, suggesting potential applications in pest control (Olszewska et al., 2011).
Potential in Medical Imaging
- Medical Imaging Applications: A derivative of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide, labeled with carbon-11, was evaluated as a potential positron emission tomography (PET) ligand for investigating central neurokinin(1) receptors. The compound demonstrated promising properties for in vivo visualization using PET imaging (Mey et al., 2005).
Antitumor Potential
- Anticancer Activities: Synthesized 1-phenyl-4-substituted phthalazine derivatives, related to the compound , have shown promising antiproliferative activity against various cancer cell lines. Some compounds demonstrated superior activity to established treatments like 5-fluorouracil (Xin et al., 2018).
properties
IUPAC Name |
N-(4-bromo-3-methylphenyl)-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26BrN3O/c1-15-4-7-20(17(3)12-15)25-10-8-24(9-11-25)14-21(26)23-18-5-6-19(22)16(2)13-18/h4-7,12-13H,8-11,14H2,1-3H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSOOLXIOSSQRNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N2CCN(CC2)CC(=O)NC3=CC(=C(C=C3)Br)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromo-3-methylphenyl)-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.